Cas no 1806048-66-7 (3-(Difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-methanol)

• Product Name: 3-(Difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-methanol
• CAS No: 1806048-66-7
• MF: C₈H₆F₅NO₃
• MW: 259.130159854889
• CID: 4833050
• Update Time: 2025-06-25

3-(Difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-methanol

• Inchi： 1S/C8H6F5NO3/c9-6(10)5-3(2-15)4(1-14-7(5)16)17-8(11,12)13/h1,6,15H,2H2,(H,14,16)
• InChI Key： TWBUTTGZLSGSNL-UHFFFAOYSA-N
• SMILES： FC(C1C(NC=C(C=1CO)OC(F)(F)F)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 385
• XLogP3: 0.4
• Topological Polar Surface Area: 58.6

Additional information on 3-(Difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-methanol

3-(Difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-methanol: A Comprehensive Overview

The compound 3-(Difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-methanol (CAS No. 1806048-66-7) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and versatility in synthetic chemistry. The structure of this molecule is characterized by the presence of a pyridine ring with multiple substituents, including a difluoromethyl group, a hydroxyl group, a trifluoromethoxy group, and a methanol group. These functional groups contribute to its reactivity, stability, and potential applications in fields such as pharmaceuticals, agrochemicals, and materials science.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-(Difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-methanol through various methodologies. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for the precise installation of the trifluoromethoxy group onto the pyridine ring. This method not only enhances the yield of the compound but also ensures high purity, making it suitable for large-scale production. Additionally, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

The unique combination of functional groups in this compound makes it an attractive candidate for further modification and functionalization. For instance, the hydroxyl group can be readily oxidized to a carbonyl group, enabling the creation of more complex molecular architectures. Similarly, the methanol group can serve as a handle for subsequent reactions, such as esterification or etherification, thereby expanding the range of potential applications. Recent studies have also highlighted the importance of stereochemistry in this compound, with researchers investigating the impact of different stereoisomers on biological activity.

In terms of applications, 3-(Difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-methanol has shown promise in the development of novel pharmaceutical agents. Its fluorinated substituents confer enhanced lipophilicity and metabolic stability, which are desirable properties for drug candidates. For example, derivatives of this compound have been evaluated as potential inhibitors of kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders. Early-stage preclinical studies have demonstrated encouraging results, with some derivatives exhibiting potent enzymatic activity and favorable pharmacokinetic profiles.

Beyond pharmaceuticals, this compound has also garnered interest in the agrochemical industry. Its ability to modulate plant growth regulators has led to investigations into its potential as a herbicide or plant growth enhancer. Recent field trials have shown that certain analogs of this compound can effectively control weed growth without adverse effects on crop plants. Furthermore, its fluorinated groups contribute to improved bioavailability and environmental persistence, making it a promising candidate for sustainable agricultural practices.

The environmental impact of 3-(Difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-methanol has also been a topic of recent research. Studies have focused on its degradation pathways under various environmental conditions, such as soil microbiota and aquatic systems. Preliminary findings suggest that while the compound is stable under normal conditions, it undergoes rapid degradation under UV light or enzymatic action. These insights are crucial for assessing its long-term environmental fate and ensuring its safe use in industrial applications.

In conclusion, 3-(Difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-methanol (CAS No. 1806048-66-7) represents a versatile and multifunctional compound with significant potential across diverse scientific domains. Its unique chemical structure, coupled with recent advancements in synthetic methods and application studies, positions it as a valuable tool for researchers and industry professionals alike. As ongoing investigations continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing modern science and technology.